Cas no 1633-33-6 (4-bromobenzoic anhydride)

• Product Name: 4-bromobenzoic anhydride
• CAS No: 1633-33-6
• MF: C₁₄H₈Br₂O₃
• MW: 384.019522666931
• MDL: MFCD00093262
• CID: 1345124
• PubChem ID: 603204
• Update Time: 2025-10-05

4-bromobenzoic anhydride Chemical and Physical Properties

Names and Identifiers

• 4-bromobenzoic anhydride
• p-bromobenzoic anhydride
• DTXSID401194892
• SCHEMBL246937
• (4-bromobenzoyl) 4-bromobenzoate
• Benzoic acid, 4-bromo-, anhydride with 4-bromobenzoic acid
• 1633-33-6
• A905474
• 4-Bromobenzoic acid, anhydride
• 4-Bromophenyl anhydride #
• AKOS024433172

• MDL： MFCD00093262
• Inchi： 1S/C14H8Br2O3/c15-11-5-1-9(2-6-11)13(17)19-14(18)10-3-7-12(16)8-4-10/h1-8H
• InChI Key： IUILGHBUWUXVBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC(C2C=CC(=CC=2)Br)=O)=CC=1

Computed Properties

• Exact Mass: 381.88394
• Monoisotopic Mass: 381.88402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37